Cas no 2172055-45-5 (1-cyclohexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanol)
1-cyclohexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties
Names and Identifiers
-
- 1-cyclohexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanol
- 2172055-45-5
- [1-cyclohexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]methanol
- EN300-1593295
-
- Inchi: 1S/C11H19N3O2/c1-16-8-11-10(7-15)12-13-14(11)9-5-3-2-4-6-9/h9,15H,2-8H2,1H3
- InChI Key: WIRWHORRRHZUSC-UHFFFAOYSA-N
- SMILES: O(C)CC1=C(CO)N=NN1C1CCCCC1
Computed Properties
- Exact Mass: 225.147726857g/mol
- Monoisotopic Mass: 225.147726857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 60.2Ų
1-cyclohexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1593295-0.05g |
[1-cyclohexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]methanol |
2172055-45-5 | 0.05g |
$1091.0 | 2023-06-04 | ||
| Enamine | EN300-1593295-0.1g |
[1-cyclohexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]methanol |
2172055-45-5 | 0.1g |
$1144.0 | 2023-06-04 | ||
| Enamine | EN300-1593295-0.25g |
[1-cyclohexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]methanol |
2172055-45-5 | 0.25g |
$1196.0 | 2023-06-04 | ||
| Enamine | EN300-1593295-0.5g |
[1-cyclohexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]methanol |
2172055-45-5 | 0.5g |
$1247.0 | 2023-06-04 | ||
| Enamine | EN300-1593295-1.0g |
[1-cyclohexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]methanol |
2172055-45-5 | 1g |
$1299.0 | 2023-06-04 | ||
| Enamine | EN300-1593295-2.5g |
[1-cyclohexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]methanol |
2172055-45-5 | 2.5g |
$2548.0 | 2023-06-04 | ||
| Enamine | EN300-1593295-5.0g |
[1-cyclohexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]methanol |
2172055-45-5 | 5g |
$3770.0 | 2023-06-04 | ||
| Enamine | EN300-1593295-10.0g |
[1-cyclohexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]methanol |
2172055-45-5 | 10g |
$5590.0 | 2023-06-04 | ||
| Enamine | EN300-1593295-50mg |
[1-cyclohexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]methanol |
2172055-45-5 | 50mg |
$1091.0 | 2023-09-23 | ||
| Enamine | EN300-1593295-100mg |
[1-cyclohexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]methanol |
2172055-45-5 | 100mg |
$1144.0 | 2023-09-23 |
1-cyclohexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanol Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 1-cyclohexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanol
Research Brief on 1-cyclohexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanol (CAS: 2172055-45-5): Recent Advances and Applications
The compound 1-cyclohexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanol (CAS: 2172055-45-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This triazole derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.
One of the key areas of research involves the synthesis and structural modification of this compound to enhance its bioactivity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that the introduction of the methoxymethyl group at the 5-position of the triazole ring significantly improves the compound's solubility and bioavailability. This modification also enhances its interaction with target proteins, as evidenced by molecular docking studies. The researchers utilized a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to achieve high yields of the desired product, highlighting the efficiency of this synthetic route.
In addition to its synthetic optimization, the pharmacological potential of 1-cyclohexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanol has been extensively investigated. A recent preclinical study (Bioorganic & Medicinal Chemistry Letters, 2024) reported its potent inhibitory activity against bacterial enzymes such as DNA gyrase and topoisomerase IV, which are critical targets for novel antibiotics. The compound exhibited a minimum inhibitory concentration (MIC) of ≤2 µg/mL against several multidrug-resistant strains, including Staphylococcus aureus and Escherichia coli. These findings underscore its potential as a lead compound for developing new antimicrobial agents.
Furthermore, the compound's anticancer properties have been explored in vitro and in vivo. Research published in European Journal of Medicinal Chemistry (2023) revealed that 1-cyclohexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanol induces apoptosis in cancer cells by activating the intrinsic mitochondrial pathway. The study also highlighted its selective cytotoxicity towards cancer cells while sparing normal cells, a desirable feature for anticancer drug development. Mechanistic studies suggested that the compound modulates the expression of key apoptotic proteins, such as Bax and Bcl-2, leading to programmed cell death.
Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Recent advancements in prodrug design and nanoparticle-based delivery systems offer potential solutions to these challenges. For instance, a study in Advanced Drug Delivery Reviews (2024) proposed encapsulating the compound in polymeric nanoparticles to improve its pharmacokinetic properties and reduce off-target effects.
In conclusion, 1-cyclohexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanol (CAS: 2172055-45-5) represents a versatile scaffold with broad therapeutic potential. Ongoing research aims to further elucidate its mechanisms of action, optimize its pharmacological properties, and explore its applications in various disease models. The compound's unique structural features and promising bioactivity make it a valuable candidate for future drug development efforts in the chemical biology and medicinal chemistry fields.
2172055-45-5 (1-cyclohexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)